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Compound of Interest

Compound Name: Feracryl

Cat. No.: B1216049 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Feracryl in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe and efficient use of this

compound.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling Feracryl. The following table summarizes the required PPE.

PPE Category Item Specification

Eye Protection Safety Goggles
Must be worn at all times in the

laboratory.

Hand Protection Gloves

Nitrile gloves are

recommended. Ensure to

check for rips or punctures

before use.

Body Protection Laboratory Coat A standard lab coat is required.

Respiratory Protection Dust Mask

Recommended, especially

when handling Feracryl

powder outside of a ventilated

enclosure.
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Occupational Exposure Limits
While specific occupational exposure limits for Feracryl have not been established, it is an iron

salt of polyacrylic acid. Therefore, the exposure limits for soluble iron salts can be used as a

conservative guideline.

Organization Exposure Limit (Time-Weighted Average)

NIOSH 1 mg/m³ over a 10-hour workshift[1][2]

ACGIH 1 mg/m³ over an 8-hour workshift[1][2]

Safe Handling and Operational Protocol
Adherence to a strict operational protocol is crucial for the safe handling of Feracryl. The

following step-by-step procedure should be followed.

Preparation and Handling Workflow
Feracryl Handling Workflow

Experimental Protocol: Weighing Feracryl Powder
Preparation:

Put on all required PPE as listed in the table above.

Ensure that the weighing station is located within a chemical fume hood or a well-

ventilated area.

Prepare a clean weighing paper or boat.

Handling:

Carefully scoop the desired amount of Feracryl powder onto the weighing paper.

Avoid any sudden movements that could generate airborne dust.

If any powder is spilled, clean it up immediately using a damp cloth.
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Post-Handling:

Transfer the weighed Feracryl to the appropriate container for your experiment.

Properly dispose of the weighing paper in the designated waste container.

Wipe down the balance and surrounding area with a damp cloth.

Disposal Plan
Feracryl is considered non-hazardous waste and is not regulated by the Department of

Transportation (DOT). However, it is imperative to follow proper laboratory disposal procedures

to ensure environmental safety.

Disposal Workflow
Feracryl Disposal Workflow

Step-by-Step Disposal Procedure
Solid Waste:

Collect any unused Feracryl powder and contaminated materials (e.g., weighing paper,

gloves) in a designated waste container labeled "Non-hazardous waste: Feracryl".

Once the container is full, it can be disposed of in the regular laboratory trash.

Aqueous Solutions:

For dilute aqueous solutions of Feracryl, they can be disposed of down the drain.

Ensure to flush the drain with a large volume of water during and after disposal to ensure

adequate dilution.

By adhering to these safety and logistical guidelines, you can ensure a safe and efficient

laboratory environment when working with Feracryl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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